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5-methyleneisocarbacyclin 5-methyleneisocarbacyclin
Brand Name: Vulcanchem
CAS No.: 109838-17-7
VCID: VC0022133
InChI: InChI=1S/C22H34O4/c1-3-4-5-8-18(23)10-11-19-20-13-16(12-17(20)14-21(19)24)15(2)7-6-9-22(25)26/h10-12,17-21,23-24H,2-9,13-14H2,1H3,(H,25,26)/b11-10+/t17-,18-,19+,20-,21+/m0/s1
SMILES: CCCCCC(C=CC1C(CC2C1CC(=C2)C(=C)CCCC(=O)O)O)O
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol

5-methyleneisocarbacyclin

CAS No.: 109838-17-7

Main Products

VCID: VC0022133

Molecular Formula: C22H34O4

Molecular Weight: 362.5 g/mol

5-methyleneisocarbacyclin - 109838-17-7

CAS No. 109838-17-7
Product Name 5-methyleneisocarbacyclin
Molecular Formula C22H34O4
Molecular Weight 362.5 g/mol
IUPAC Name 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxyoct-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]hex-5-enoic acid
Standard InChI InChI=1S/C22H34O4/c1-3-4-5-8-18(23)10-11-19-20-13-16(12-17(20)14-21(19)24)15(2)7-6-9-22(25)26/h10-12,17-21,23-24H,2-9,13-14H2,1H3,(H,25,26)/b11-10+/t17-,18-,19+,20-,21+/m0/s1
Standard InChIKey RCWYUXZFANPADR-UNWKAXEJSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=C2)C(=C)CCCC(=O)O)O)O
SMILES CCCCCC(C=CC1C(CC2C1CC(=C2)C(=C)CCCC(=O)O)O)O
Canonical SMILES CCCCCC(C=CC1C(CC2C1CC(=C2)C(=C)CCCC(=O)O)O)O
Synonyms 5-methylene-9(0)-methano-delta(6)-prostaglandin I(1)
5-methyleneisocarbacyclin
5-MM-PGI
PubChem Compound 6449821
Last Modified Nov 11 2021
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